Ethyl 2,2-difluoro-3-(isopropylamino)propanoate
Cat. No. B8666063
M. Wt: 195.21 g/mol
InChI Key: LNKPHPQVHFEOFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08026234B2
Procedure details
Ethyl 3-(dibenzylamino)-2,2-difluoropropanoate (5.00 g, 15.0 mmol) was dissolved in EtOH (25 mL) and trifluoroacetic acid was added (1.15 mL, 15.5 mmol). To this mixture, Pd(OH)2/C (20%, 250 mg) was added, and the reaction mixture was hydrogenated at 60 psi overnight. The mixture was filtered through a pad of Celite, the Celite pad was washed with ethanol and the filtrate was concentrated in vacuo. The residue was dissolved in THF (65 mL) and to the solution was added acetone (0.872 g, 15.0 mmol) and sodium acetate (1.23 g, 15.0 mmol). The reaction mixture was cooled to 0° C. and NaBH(OAc)3 (4.77 g, 22.5 mmol) was added in portions over 5 min. The mixture was stirred vigorously at room temperature overnight and then was poured into a cold (0° C.) brine solution (100 mL). The pH was adjusted to 12.5 with NaOH (50%) and the mixture was extracted with ethyl acetate (3×50 mL). The combined organic extract were dried (MgSO4) and concentrated in vacuo to afford the title compound as a clear light yellow oil (1.54 g, 54%). 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 1.04 (d, J=6.32 Hz, 6H) 1.36 (t, J=7.20 Hz, 3H) 2.73-2.94 (m, 1H) 3.20 (t, J=13.52 Hz, 2H) 4.34 (q, J=7.24 Hz, 2H)
Name
brine
Quantity
100 mL
Type
solvent
Reaction Step Six
Name
Yield
54%
Identifiers
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REACTION_CXSMILES
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C([N:8]([CH2:18][C:19]1C=CC=CC=1)[CH2:9][C:10]([F:17])([F:16])[C:11]([O:13][CH2:14][CH3:15])=[O:12])C1C=CC=CC=1.F[C:26](F)(F)C(O)=O.CC(C)=O.C([O-])(=O)C.[Na+].[BH-](OC(C)=O)(OC(C)=O)OC(C)=O.[Na+].[OH-].[Na+]>CCO.[Cl-].[Na+].O.[OH-].[OH-].[Pd+2]>[F:17][C:10]([F:16])([CH2:9][NH:8][CH:18]([CH3:19])[CH3:26])[C:11]([O:13][CH2:14][CH3:15])=[O:12] |f:3.4,5.6,7.8,10.11.12,13.14.15|
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N(CC(C(=O)OCC)(F)F)CC1=CC=CC=C1
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CCO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC(C(=O)O)(F)F
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Step Three
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Name
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Quantity
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0.872 g
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Type
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reactant
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Smiles
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CC(=O)C
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Name
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Quantity
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1.23 g
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[Na+]
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Step Four
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Name
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Quantity
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4.77 g
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Type
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reactant
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Smiles
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[BH-](OC(=O)C)(OC(=O)C)OC(=O)C.[Na+]
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Six
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Name
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brine
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Quantity
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100 mL
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Type
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solvent
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Smiles
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[Cl-].[Na+].O
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Step Seven
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Name
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Quantity
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250 mg
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Type
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catalyst
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Smiles
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[OH-].[OH-].[Pd+2]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred vigorously at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was hydrogenated at 60 psi overnight
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Duration
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8 (± 8) h
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered through a pad of Celite
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WASH
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Type
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WASH
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Details
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the Celite pad was washed with ethanol
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in THF (65 mL) and to the solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate (3×50 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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The combined organic extract
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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were dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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FC(C(=O)OCC)(CNC(C)C)F
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 1.54 g | |
| YIELD: PERCENTYIELD | 54% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
